4-Nitro-3-(trifluoromethyl)phenyl trifluoromethanesulphonate

• IUPAC Name: [4-nitro-3-(trifluoromethyl)phenyl] trifluoromethanesulfonate
• InChI: InChI=1S/C8H3F6NO5S/c9-7(10,11)5-3-4(1-2-6(5)15(16)17)20-21(18,19)8(12,13)14/h1-3H
• InChI Key: IRHRWQYWTAZINP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OS(=O)(=O)C(F)(F)F)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C8H3F6NO5S
• Molecular Weight: 339.17 g/mol

Description

“4-Nitro-3-(trifluoromethyl)phenol” is an organic compound that is used as an intermediate in the preparation of various other compounds. It is a yellow crystalline powder.

Synthesis Analysis

The synthesis of “4-Nitro-3-(trifluoromethyl)phenol” involves several steps. One method involves the use of 1-azido-4-nitrobenzene and t-BuOH in degassed THF under argon at room temperature. Another method involves the use of 4-nitro-3-trifluoromethyl Acetanilide in ethanol with salt of wormwood.

Molecular Structure Analysis

The molecular formula of “4-Nitro-3-(trifluoromethyl)phenol” is C7H4F3NO3. The molecular weight is 207.1068. The structure includes a benzene ring substituted with a nitro group, a trifluoromethyl group, and a phenol group.

Chemical Reactions Analysis

“4-Nitro-3-(trifluoromethyl)phenol” is used in the preparation of Bicyclic Heteroaryl substituted compounds as PAR4 inhibitors. It can also be used to prepare 4-bromo-2-nitrotrifluorotoluene, an intermediate of medicine and optical waveguide materials.

Physical And Chemical Properties Analysis

“4-Nitro-3-(trifluoromethyl)phenol” is a yellow crystalline powder. It has a boiling point of 135-138 °C/0.01 mmHg and a melting point of 76-79 °C.

Scientific Research Applications

Synthetic Organic Chemistry

Trifluoromethanesulfonic anhydride, closely related to 4-Nitro-3-(trifluoromethyl)phenyl trifluoromethanesulphonate, is extensively used in synthetic organic chemistry for various purposes. It's involved in the conversion of oxygen-containing compounds to triflates and in the electrophilic activation and conversion of compounds like amides, sulfoxides, and phosphorus oxides. Recent advances include its use as an activator for nitrogen-containing heterocycles, nitriles, and nitro groups. This versatility extends to its role as a radical trifluoromethylation and trifluoromethylthiolation reagent, showcasing its significant utility in creating new valuable methods in organic synthesis (Qin, Cheng, & Jiao, 2022).

Polymer Synthesis

The compound plays a pivotal role in synthesizing novel polyimides, where it is used for coupling reactions, showcasing its importance in developing materials with desirable thermal and mechanical properties. Such polyimides exhibit excellent solubility in various organic solvents, highlighting their potential in diverse applications ranging from electronics to aerospace (Yin et al., 2005).

Mitochondria-Targeted Photodonors

4-Nitro-3-(trifluoromethyl)phenyl derivatives are synthesized as part of compounds targeting mitochondria. The compounds' lipophilicity and capacity to release nitric oxide (NO) upon irradiation are studied, emphasizing their potential in medical applications, particularly in targeting cancer cells (Sodano et al., 2018).

Chemical Synthesis and Reactions

The compound is involved in various chemical reactions, demonstrating its versatility. It is used in synthesizing trifluoromethyl sulfones and perfluoroalkanesulfonamides, showcasing its utility in creating a diverse range of chemical products (Meshcheryakov & Shainyan, 2004).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It should be handled with protective gloves, protective clothing, eye protection, and face protection.